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Compound of Interest

Compound Name: 3,5-Diethylaniline

Cat. No.: B13564627

Overall Synthesis Pathway

The transformation of benzene into 3,5-diethylaniline is achieved through a four-step
sequence. The process begins with the introduction of two ethyl groups to the benzene ring,
followed by the separation of the desired meta-isomer. Subsequently, a nitro group is installed
at the 5-position, which is then reduced to the target primary amine.
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Benzene

tep 1. Diethylation

Diethylbenzene Isomers
(ortho, meta, para)

tep 2: Isolation

m-Diethylbenzene

tep 3: Nitration

1,3-Diethyl-5-nitrobenzene

tep 4. Reduction

3,5-Diethylaniline

Reactants

CzHsa ———» AICIs —® o, m, p-Diethylbenzene

Products
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Diethylbenzene
Isomer Mixture

:

Fractional Distillation

o- and p- Isomer Fractions

m-Diethylbenzene (>95%)

Reactants Product
HNOs ——®» H25S04, <10°C 1,3-Diethyl-5-nitrobenzene
+
Reactant Product

. . | 1. SnCl2-2H20, EtOH, Reflux . -
1,3-Diethyl-5-nitrobenzene ———» 2. NaOH(aq) 3,5-Diethylaniline
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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